4-butyl-1-(3-oxo-3-(4-(m-tolyl)piperazin-1-yl)propyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 8-butyl-12-[3-[4-(3-methylphenyl)piperazin-1-yl]-3-oxopropyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C25H30N6O2S/c1-3-4-11-30-24(33)23-20(10-16-34-23)31-21(26-27-25(30)31)8-9-22(32)29-14-12-28(13-15-29)19-7-5-6-18(2)17-19/h5-7,10,16-17H,3-4,8-9,11-15H2,1-2H3
• InChI Key: BQZCFYYOBOKSAG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=CC(=C5)C
• Molecular Formula: C25H30N6O2S
• Molecular Weight: 478.6 g/mol
• CAS No.: 1216613-77-2

Description

The compound contains several functional groups, including a thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one core, a butyl group, a piperazine ring, and a tolyl group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one core would likely contribute to the compound’s aromaticity, while the butyl group would add aliphatic character. The piperazine ring could potentially form hydrogen bonds, and the tolyl group would contribute additional aromaticity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the butyl group could potentially undergo reactions typical of alkanes, such as free radical halogenation. The piperazine ring could potentially undergo reactions with electrophiles due to the presence of nitrogen atoms.

Physical and Chemical Properties Analysis

The compound’s physical and chemical properties would likely be influenced by its functional groups. For example, the presence of a butyl group could increase the compound’s hydrophobicity, while the piperazine ring could contribute to its solubility in polar solvents.

Scientific Research Applications

Microwave-assisted Synthesis of Fused Heterocycles

In the realm of synthetic chemistry, microwave-assisted synthesis has been employed to create fused heterocycles incorporating trifluoromethyl moiety, highlighting the efficiency of modern synthetic methods in constructing complex heterocyclic compounds with potential bioactive properties (Shaaban, 2008).

Synthesis of Antihypertensive Agents

The synthesis of 1,2,4-triazolol[1,5-alpha]pyrimidines bearing morpholine, piperidine, or piperazine moieties has been explored, demonstrating the versatility of heterocyclic compounds in developing potential antihypertensive agents (Bayomi et al., 1999).

Antimicrobial and Antitumor Applications

New thiazolopyrimidines have been synthesized and evaluated for their antimicrobial and antitumor activities, indicating the potential of such compounds in therapeutic applications (Said et al., 2004).

Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives

The effective synthesis of pyrazolo[1,5-a]pyrimidine and related derivatives has been achieved, showing antitrypanosomal activity among other pharmaceutical interests due to their purine analog properties (Abdelriheem et al., 2017).